Cas no 854467-41-7 (4-(2-hydroxy-4-methylphenyl)butan-2-one)

4-(2-Hydroxy-4-methylphenyl)butan-2-one is a versatile aromatic ketone compound featuring a hydroxyl and methyl substitution on the phenyl ring. Its molecular structure (C11H14O2) combines a butanone backbone with a phenolic moiety, offering unique reactivity for synthetic applications. The compound exhibits moderate polarity due to the hydroxyl group, enhancing solubility in polar organic solvents while retaining compatibility with non-polar systems. Its dual functional groups (ketone and phenol) enable participation in condensation, alkylation, and coordination reactions, making it valuable as an intermediate in fine chemical synthesis. The methyl group at the para position provides steric stabilization, improving storage stability. This compound is particularly useful in fragrances and pharmaceutical intermediates due to its balanced hydrophobicity and structural flexibility for further derivatization.

4-(2-hydroxy-4-methylphenyl)butan-2-one structure

854467-41-7 structure

Product Name:4-(2-hydroxy-4-methylphenyl)butan-2-one

CAS No:854467-41-7

MF:C₁₁H₁₄O₂

MW:178.227663516998

CID:6458908

PubChem ID:83695944

Update Time:2025-07-02

4-(2-hydroxy-4-methylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 4-(2-hydroxy-4-methylphenyl)butan-2-one
- 854467-41-7
- EN300-1846111
- Inchi： 1S/C11H14O2/c1-8-3-5-10(11(13)7-8)6-4-9(2)12/h3,5,7,13H,4,6H2,1-2H3
- InChI Key： QWHUKQCFHHBIMX-UHFFFAOYSA-N
- SMILES： OC1C=C(C)C=CC=1CCC(C)=O

Computed Properties

Exact Mass: 178.099379685g/mol
Monoisotopic Mass: 178.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 37.3Å²

4-(2-hydroxy-4-methylphenyl)butan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1846111-0.05g	4-(2-hydroxy-4-methylphenyl)butan-2-one	854467-41-7	0.05g	$1020.0	2023-09-19
Enamine	EN300-1846111-0.1g	4-(2-hydroxy-4-methylphenyl)butan-2-one	854467-41-7	0.1g	$1068.0	2023-09-19
Enamine	EN300-1846111-0.25g	4-(2-hydroxy-4-methylphenyl)butan-2-one	854467-41-7	0.25g	$1117.0	2023-09-19
Enamine	EN300-1846111-0.5g	4-(2-hydroxy-4-methylphenyl)butan-2-one	854467-41-7	0.5g	$1165.0	2023-09-19
Enamine	EN300-1846111-1.0g	4-(2-hydroxy-4-methylphenyl)butan-2-one	854467-41-7	1g	$1214.0	2023-06-01
Enamine	EN300-1846111-2.5g	4-(2-hydroxy-4-methylphenyl)butan-2-one	854467-41-7	2.5g	$2379.0	2023-09-19
Enamine	EN300-1846111-5.0g	4-(2-hydroxy-4-methylphenyl)butan-2-one	854467-41-7	5g	$3520.0	2023-06-01
Enamine	EN300-1846111-10.0g	4-(2-hydroxy-4-methylphenyl)butan-2-one	854467-41-7	10g	$5221.0	2023-06-01
Enamine	EN300-1846111-1g	4-(2-hydroxy-4-methylphenyl)butan-2-one	854467-41-7	1g	$1214.0	2023-09-19
Enamine	EN300-1846111-5g	4-(2-hydroxy-4-methylphenyl)butan-2-one	854467-41-7	5g	$3520.0	2023-09-19